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Compound of Interest

3-Bromo-2-fluoro-5-
Compound Name:

methylbenzaldehyde

Cat. No.: B580479

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight for the compound 3-
Bromo-2-fluoro-5-methylbenzaldehyde. The information is presented to be a ready reference
for research and development activities.

Chemical Structure and Formula

3-Bromo-2-fluoro-5-methylbenzaldehyde is an aromatic aldehyde with bromine, fluorine, and
methyl group substitutions on the benzene ring. Based on its nomenclature, the molecular
structure is determined as follows:

e Benzaldehyde: A benzene ring attached to a formyl (-CHO) group.
o Substituents:

o Abromine atom at the 3rd position.

o Afluorine atom at the 2nd position.

o A methyl (-CH3) group at the 5th position.

This arrangement of atoms yields the molecular formula: CsHeBrFO.
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Molecular Weight Calculation

The molecular weight is the sum of the atomic weights of all constituent atoms in the molecule.
The standard atomic weights for the elements are sourced from the International Union of Pure
and Applied Chemistry (IUPAC).

The calculation is detailed in the table below:

Atomic Weight Total Weight (

Element Symbol Quantity
(g/mol) g/mol )
Carbon C 8 12.011 96.088
Hydrogen H 6 1.008 6.048
Bromine Br 1 79.904[1][2]1[3] 79.904
Fluorine F 1 18.998[4][5][6] 18.998
15.999[7][8][9]
Oxygen O 1 15.999
[10]
Total 217.037

The calculated molecular weight of 3-Bromo-2-fluoro-5-methylbenzaldehyde is 217.037
g/mol .

Logical Relationship of Components

The following diagram illustrates the elemental composition leading to the final molecular
formula and weight.
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Molecular Weight: 217.037 g/mol
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Caption: Elemental composition of 3-Bromo-2-fluoro-5-methylbenzaldehyde.

Experimental Protocols

The determination of molecular weight for a novel or synthesized compound typically involves
mass spectrometry.

Methodology: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile
solvent (e.g., acetonitrile or methanol).

lonization: The sample is introduced into the mass spectrometer and ionized, commonly
using Electrospray lonization (ESI) or Atmospheric Pressure Chemical lonization (APCI). ESI
is generally preferred for polar molecules.

Mass Analysis: The ionized molecules are guided into a high-resolution mass analyzer, such
as an Orbitrap or Time-of-Flight (TOF) analyzer.

Detection: The analyzer measures the mass-to-charge ratio (m/z) of the ions with high
precision. For a singly charged molecular ion [M+H]* or [M]*, the measured m/z value
directly corresponds to a value very close to the molecular weight.

Data Analysis: The resulting spectrum is analyzed to identify the peak corresponding to the
molecular ion. The high resolution allows for the determination of the exact mass, which can
be used to confirm the elemental composition.

The workflow for this experimental determination is visualized below.
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Caption: Workflow for experimental molecular weight determination via HRMS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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